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Compound of Interest

Compound Name: Barium selenate

Cat. No.: B1201132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium selenate (BaSeO₄) is an inorganic compound with notable physical and chemical

characteristics. This technical guide provides an in-depth overview of its core properties,

experimental protocols for its synthesis, and a summary of its current applications, with a focus

on data relevant to researchers and professionals in the scientific and pharmaceutical fields.

While its primary use is currently in veterinary medicine as a slow-release selenium

supplement, its properties merit consideration in broader research contexts.

Physical and Chemical Properties
Barium selenate is a white, crystalline solid.[1][2] Key quantitative data regarding its physical

and chemical properties are summarized in the tables below for ease of reference and

comparison.

General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1201132?utm_src=pdf-interest
https://www.benchchem.com/product/b1201132?utm_src=pdf-body
https://www.benchchem.com/product/b1201132?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_selenate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1481776.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula BaSeO₄ [1]

Molar Mass 280.29 g/mol [1]

Appearance White rhombic crystals [2][3]

Density 4.75 g/cm³ [2]

Solubility Data
Solvent Solubility Temperature Reference

Water 0.0152 g/100 mL 20°C [3]

Water 0.0118 g/100 mL 20°C [1]

Water 0.0138 g/100 mL 100°C [1]

Hydrochloric Acid

(HCl)
Soluble Not Specified [2]

Nitric Acid (HNO₃) Insoluble Not Specified [2]

Structural and Thermal Properties
Property Value Reference

Crystal Structure Orthorhombic, baryte-type [1]

Space Group Pnma (No. 62) [1]

Lattice Constants
a = 8.993 Å, b = 5.675 Å, c =

7.349 Å
[1]

Melting Point
Decomposes above 350-

425°C
[1][2][3]

Thermal Decomposition

Decomposes upon heating to

produce corrosive and/or toxic

fumes.

[3][4][5]
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Experimental Protocols
Synthesis of Barium Selenate
A common laboratory-scale synthesis of barium selenate involves the precipitation reaction

between a soluble barium salt and a soluble selenate salt.[1]

Method 1: Precipitation Reaction

Reactants:

Soluble barium salt (e.g., Barium Chloride, BaCl₂)

Soluble selenate salt (e.g., Sodium Selenate, Na₂SeO₄)

Procedure:

Prepare aqueous solutions of both reactants.

Slowly add the sodium selenate solution to the barium chloride solution with constant

stirring.

A white precipitate of barium selenate will form immediately according to the following

reaction: BaCl₂ (aq) + Na₂SeO₄ (aq) → BaSeO₄ (s)↓ + 2 NaCl (aq)[1]

The precipitate is then collected by filtration, washed with deionized water to remove

soluble impurities (like NaCl), and dried.

Method 2: Synthesis from Selenium Dioxide

A multi-step synthesis starting from selenium dioxide has also been described.[6][7]

Reactants:

Selenium Dioxide (SeO₂)

Sodium Hydroxide (NaOH)

Barium Chloride (BaCl₂)
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An oxidizing agent (e.g., hydrogen peroxide, sodium perchlorate, potassium

permanganate)[6]

Hydrochloric Acid (HCl) for pickling[6]

Procedure:

Dissolve selenium dioxide in water.[7]

Add sodium hydroxide to the selenium dioxide solution and stir.[7]

Add barium chloride and an oxidizing agent to the solution, stirring to ensure complete

reaction and precipitation.[7]

The resulting precipitate is then treated with hydrochloric acid (pickling).[6]

The final product is obtained after filtering, drying, and crushing the acid-washed

precipitate.[7]

The workflow for the synthesis of Barium Selenate via the precipitation reaction is illustrated in

the diagram below.
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Experimental Workflow for Barium Selenate Synthesis

Reactants

Process

Final Product

Aqueous Solution of
Soluble Barium Salt (e.g., BaCl₂)

Mixing and Stirring

Aqueous Solution of
Soluble Selenate Salt (e.g., Na₂SeO₄)

Precipitation of BaSeO₄

Filtration

Washing with
Deionized Water

Drying

Pure Barium Selenate (BaSeO₄)
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Reactivity Profile of Barium Selenate

Compound

Reacts With

Reaction Conditions Potential Products / Outcomes

Barium Selenate (BaSeO₄)
(Weak Oxidizing Agent)

Reducing Agents

can react with

Active Metals

can react violently with

Cyanides, Esters, Thiocyanates

can react violently with

Initiation Required
(Heat, Spark, Catalyst)

often requires

Heat Generation Gaseous Products
(Pressurization Risk) Violent Reaction / Explosion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Barium-selenate
https://cameochemicals.noaa.gov/chemical/2563
https://patents.google.com/patent/CN100577559C/en
https://patents.google.com/patent/CN100577559C/en
https://patents.google.com/patent/CN101177250A/en
https://patents.google.com/patent/CN101177250A/en
https://www.benchchem.com/product/b1201132#physical-and-chemical-properties-of-barium-selenate
https://www.benchchem.com/product/b1201132#physical-and-chemical-properties-of-barium-selenate
https://www.benchchem.com/product/b1201132#physical-and-chemical-properties-of-barium-selenate
https://www.benchchem.com/product/b1201132#physical-and-chemical-properties-of-barium-selenate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

